1-({[(Tert-butoxy)carbonyl]amino}oxy)cyclopentane-1-carboxylic acid

• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• SMILES: CC(C)(C)OC(=O)NOC1(CCCC1)C(=O)O
• InChI: InChI=1S/C11H19NO5/c1-10(2,3)16-9(15)12-17-11(8(13)14)6-4-5-7-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChIKey: JJSWQBLCTYUKFP-UHFFFAOYSA-N

Boc-Aminooxy Cyclopentane Carboxylic Acid Overview

1-({[(Tert-butoxy)carbonyl]amino}oxy)cyclopentane-1-carboxylic acid is a quaternary α-aminooxy acid derivative featuring a cyclopentane core, a Boc (tert-butoxycarbonyl) protecting group on the aminooxy nitrogen, and a free carboxylic acid (CAS 2060061-02-9, molecular formula C11H19NO5, MW 245.27 g/mol) . The compound belongs to a specialized class of non-proteinogenic amino acid analogs used as building blocks in medicinal chemistry, peptide engineering, and bioconjugation, where the protected aminooxy group enables chemoselective oxime bond formation with carbonyl partners following controlled deprotection [1][2].

01 Chemoselective oxime ligation building block

02 Boc-protected aminooxy acid for SPPS and bioconjugation

03 Orthogonal deprotection compatible with Fmoc/tBu chemistry

• [1] Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7527. DOI: 10.1002/anie.200802651. Class-level inference for aminooxy reactivity. View Source
• [2] Kitao, T., et al. (2010). Synthesis of Aminooxy and N-Alkylaminooxy Amines for Use in Bioconjugation. Bioconjugate Chemistry, 21(10), 1829-1837. DOI: 10.1021/bc100192y. Class-level inference for Boc-aminooxy building block utility. View Source

Why Generic Substitution Fails

Generic substitution within this compound class fails because the 1-({[(Tert-butoxy)carbonyl]amino}oxy)cyclopentane-1-carboxylic acid contains a Boc-protected O-alkyl hydroxylamine (aminooxy) functional group, which is structurally and functionally distinct from the far more common Boc-protected amine analog, Boc-cycloleucine [1]. While both share a cyclopentane-1-carboxylic acid core and a Boc protecting group, the additional oxygen atom in the target compound's aminooxy group (N-O vs. N-H) fundamentally alters its synthetic utility. After deprotection, a standard amine forms an amide bond, while an aminooxy group selectively forms a highly stable oxime linkage with carbonyls, a reactivity not achievable with an amine. This difference in chemoselectivity renders the two compound classes non-interchangeable in applications requiring oxime ligation, such as bioconjugation and controlled-release linkers [2][3].

Target

Boc-aminooxy acid: oxime bond formation after deprotection

≠

Boc-cycloleucine (amino analog)

Forms amide bonds only; cannot perform oxime ligation

Target

Boc group: acid-labile, compatible with SPPS

≠

Cbz-aminooxy analog

Requires hydrogenolysis; incompatible with acid-sensitive routes

• [1] PubChem. 1-tert-Butoxycarbonylaminocyclopentanecarboxylic acid (Boc-cycloleucine). CID 2734645. CAS 35264-09-6. Accessed via https://pubchem.ncbi.nlm.nih.gov/compound/35264-09-6. View Source
• [2] Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7527. DOI: 10.1002/anie.200802651. View Source
• [3] Agten, S. M., et al. (2016). Oxime ligation in protein chemistry: from the development of the reaction to its application. Chemical Science, 7(1), 759-769. DOI: 10.1039/C5SC03154C. View Source

Quantitative Differentiation Evidence

Orthogonal Protecting Group Strategy

The Boc-protected aminooxy compound offers an orthogonal deprotection pathway compared to its direct structural analog, 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid (Cbz-Aoa-C5). The target compound's Boc group is cleaved under mild acidic conditions (e.g., 20-50% TFA in DCM), whereas the Cbz analog requires hydrogenolysis (H2, Pd/C) or strong acid. This orthogonality is critical in synthetic sequences where acid-labile or reduction-sensitive functionality is present, providing a quantifiable selectivity advantage. Purity specifications are comparable, with the target Boc compound commercially available at 95% purity versus the Cbz analog, also at 95% [1][2].

Deprotection orthogonality

Class-level

Boc: cleaved by 20–50% TFA/DCM

Cbz: requires H₂/Pd-C

Purity both 95% (vendor)

Supports acid-sensitive synthetic routes

Cross-study comparable; vendor purity data

Evidence Dimension	Protecting Group Deprotection Conditions
Target Compound Data	Boc group, cleaved by 20-50% TFA/DCM (acid-labile). Purity 95% (Leyan, AK Scientific).
Comparator Or Baseline	1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid (Cbz-Aoa-C5). Cbz group, cleaved by H2/Pd-C (hydrogenolysis). Purity 95% (Enamine).
Quantified Difference	Complete orthogonality in deprotection mechanisms; commercial purity levels are equivalent (95% vs. 95%).
Conditions	Class-level inference based on established Boc and Cbz protecting group chemistry; purity data from vendor specifications.

Why This Matters

For procurement, the choice of protecting group dictates synthetic route design; the Boc compound is essential when the synthetic sequence cannot tolerate hydrogenolysis conditions.

• [1] Kuujia.com. Cas no 2060062-74-8 (1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid). Enamine supplier data. Accessed via https://www.kuujia.com/cas-2060062-74-8.html. View Source
• [2] Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. Class-level inference for Boc and Cbz lability. View Source

Physicochemical Property Differentiation

The Boc group dramatically alters the physicochemical profile relative to the free aminooxy analog. The target compound (MW 245.27; Formula C11H19NO5) has a predicted LogP of 1.84 and TPSA of 84.86 Ų. In contrast, 1-(aminooxy)cyclopentane-1-carboxylic acid (unprotected aminooxy; CAS 1890329-72-2) has a significantly lower molecular weight (145.16 g/mol), a lower LogP of 0.27, and a TPSA of 72.55 Ų . This 1.57-unit increase in LogP indicates higher lipophilicity for the Boc-protected compound, which can enhance membrane permeability and organic solubility, a crucial factor for synthetic handling and purification compared to the highly polar unprotected form.

Physicochemical profile

Data to verify

LogP1.84 (Boc) vs 0.27 (unprotected)

MW245.27 vs 145.16 g/mol

TPSA84.86 vs 72.55 Ų

Higher organic solubility for synthesis

Computed properties; vendor-provided

Evidence Dimension	Physicochemical profile (Molecular Weight, LogP, TPSA)
Target Compound Data	MW 245.27, LogP 1.84, TPSA 84.86 Ų (Boc-protected)
Comparator Or Baseline	1-(Aminooxy)cyclopentane-1-carboxylic acid (unprotected aminooxy). MW 145.16, LogP 0.27, TPSA 72.55 Ų.
Quantified Difference	MW difference: +100.11 g/mol. LogP difference: +1.57. TPSA difference: +12.31 Ų.
Conditions	Vendor-provided computed properties (Leyan.com).

Why This Matters

The higher LogP of the Boc-protected compound translates to better solubility in organic solvents, facilitating its use in standard peptide synthesis and other organic reactions where the unprotected aminooxy acid would be poorly soluble.

Aminooxy Reactivity in Oxime Ligation

The defining differential feature is the aminooxy group's ability to form oxime bonds, a capability absent in the widely used Boc-cycloleucine (Boc-amino analog, CAS 35264-09-6). Upon deprotection, the target compound yields a hydroxylamine that reacts chemoselectively with aldehydes or ketones to form an oxime linkage (R1R2C=N-O-R3) under aqueous conditions. The amino analog instead forms an amide bond (R1CO-NH-R3) which requires an activated carboxylic acid. Critically, oxime bonds exhibit superior hydrolytic stability compared to hydrazones, with a hydrolysis halftime (t1/2) of >100 hours under physiological conditions, whereas standard imines hydrolyze within minutes [1]. The commercial Boc-cycloleucine has a purity specification of >98.0% (GC/T) and a melting point of 131.0-135.0 °C, while the target Boc-aminooxy compound is supplied at 95% purity .

Oxime ligation selectivity

Class-level

Aminooxy → oxime bond (t½ >100 h, physiological pH)
vs Boc-cycloleucine: amide formation only

Supports stable bioconjugation research

Class-level inference; oxime vs amide stability

Evidence Dimension	Post-deprotection reaction type and product stability
Target Compound Data	Aminooxy group forms stable oxime bonds (t1/2 > 100 h at physiological pH). Purity 95%.
Comparator Or Baseline	Boc-cycloleucine (Boc-amino analog, CAS 35264-09-6). Amino group forms amide bonds. Purity >98.0% (GC/T), Melting point 131.0-135.0 °C.
Quantified Difference	Oxime vs. amide bond formation; hydrolytic stability of oxime is >100 h versus minutes for an imine. Purity difference: 95% vs. >98.0%.
Conditions	Class-level inference for oxime stability from published literature; purity specifications from vendor datasheets (TCI, Leyan).

Why This Matters

For applications requiring stable, non-reversible bioconjugation under physiological conditions without a coupling agent, the aminooxy group is mandatory, making the Boc-aminooxy compound irreplaceable by any Boc-amino analog.

• [1] Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7527. DOI: 10.1002/anie.200802651. View Source

Optimal Application Scenarios

Orthogonal Protection in SPPS

In the solid-phase synthesis of peptide aldehydes or ketones intended for oxime ligation, the Boc-aminooxy acid can be directly incorporated. The Boc group remains intact during standard Fmoc/tBu SPPS cycles, enabling on-resin functionalization. The orthogonal lability of the Boc group, documented in Section 3 [Section_3, REFS-1,3], is critical here, as it allows for selective aminooxy unveiling in the presence of acid-sensitive side-chain protecting groups. This scenario is impractical with the Cbz analog, which would require an incompatible hydrogenolysis step on a resin-bound peptide [Section_3, REFS-2].

Metabolically Stable Oxime Conjugates

For generating drug conjugates or antibody-drug conjugates (ADCs) requiring a stable, non-reducible linker, the target compound serves as a key precursor. After Boc deprotection, the resulting free aminooxy group can be conjugated to a ketone-modified payload. The superior hydrolytic stability of the resulting oxime bond (t1/2 > 100 h), as supported by class-level evidence [Section_3, REFS-1], directly reduces the risk of premature payload release in circulation, a significant advantage over acid-labile hydrazone linkers. The specific cyclopentane scaffold further imparts conformational rigidity, which may enhance conjugate stability.

Constrained Hydroxamic Acid Synthesis

The Boc-aminooxy acid is a direct precursor to cyclopentane-constrained hydroxamic acids, which are privileged scaffolds in histone deacetylase (HDAC) inhibitor design. The aminooxy group, once deprotected, mimics the hydroxyamine functionality, while the quaternary α-carbon center restricts conformational freedom, potentially improving target binding selectivity. The differentiated physicochemical properties of the Boc-protected intermediate (MW 245.27, LogP 1.84) [Section_3, REFS-1] ensure favorable handling characteristics during solution-phase synthesis compared to the highly polar, unprotected aminooxy acid.

Application

Selection Property

Validation Focus

SPPS with orthogonal protecting groups

Orthogonal protecting group lability

Deprotection orthogonality under SPPS conditions

Stable oxime bioconjugation studies

Oxime bond stability and chemoselectivity

Hydrolytic stability in aqueous media

Constrained hydroxamic acid scaffold synthesis

Conformational restriction and Boc-protected handling

HDAC target binding selectivity

• [1] Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. For class-level support on protecting group orthogonality in SPPS. View Source